Cas no 478077-80-4 (2-[4-(4-Chlorophenyl)-2-methyl-3-oxo-1,2,4-oxadiazolidin-5-yl]-N-(2-methyl-4-nitrophenyl)acetamide)

• Product Name: 2-[4-(4-Chlorophenyl)-2-methyl-3-oxo-1,2,4-oxadiazolidin-5-yl]-N-(2-methyl-4-nitrophenyl)acetamide
• CAS No: 478077-80-4
• MF: C₁₈H₁₇ClN₄O₅
• MW: 404.804383039474
• CID: 5697365
• PubChem ID: 4418585
• Update Time: 2023-10-14

2-[4-(4-Chlorophenyl)-2-methyl-3-oxo-1,2,4-oxadiazolidin-5-yl]-N-(2-methyl-4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS005101398
• 2-[4-(4-chlorophenyl)-2-methyl-3-oxo-1,2,4-oxadiazolidin-5-yl]-N-(2-methyl-4-nitrophenyl)acetamide
• 7P-719
• 2-[4-(4-chlorophenyl)-2-methyl-3-oxo-1,2,4-oxadiazolan-5-yl]-N-(2-methyl-4-nitrophenyl)acetamide
• 478077-80-4
• Oprea1_741975
• 2-[4-(4-Chlorophenyl)-2-methyl-3-oxo-1,2,4-oxadiazolidin-5-yl]-N-(2-methyl-4-nitrophenyl)acetamide

• Inchi： 1S/C18H17ClN4O5/c1-11-9-14(23(26)27)7-8-15(11)20-16(24)10-17-22(18(25)21(2)28-17)13-5-3-12(19)4-6-13/h3-9,17H,10H2,1-2H3,(H,20,24)
• InChI Key： OGRJEWQGRHQDMH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(N(C)OC1CC(NC1C=CC(=CC=1C)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 404.0887473g/mol
• Monoisotopic Mass: 404.0887473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 108Ų